Tetramisole-d5 hydrochloride

• IUPAC Name: 6-(2,3,4,5,6-pentadeuteriophenyl)-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;hydrochloride
• InChI: InChI=1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H/i1D,2D,3D,4D,5D
• InChI Key: LAZPBGZRMVRFKY-GWVWGMRQSA-N
• Canonical SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3.Cl
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C2CN3CCSC3=N2)[2H])[2H].Cl
• Molecular Formula: C11H13ClN2S
• DSSTOX Substance ID: DTXSID30746828
• Molecular Weight: 245.78 g/mol
• CAS RN: 1173021-85-6

Description

Tetramisole-d5 hydrochloride is an isotopically labeled compound of tetramisole. It is a biological response modifier with anthelmintic activity. It is commonly used in analytical chemistry.

Molecular Structure Analysis

The empirical formula of this compound is C11D5H7N2S · HCl. The molecular weight is 245.78. The SMILES string representation is Cl. [2H]c1c ( [2H])c ( [2H])c (c ( [2H])c1 [2H])C2CN3CCSC3=N2.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 245.78. The melting point is between 258 - 266 °C.

Scientific Research Applications

• Pharmaceutical Analysis and Determination : Tetramisole hydrochloride has been extensively studied for its determination in pharmaceutical preparations. Various methods like extractive spectrophotometry and high-performance liquid chromatography (HPLC) have been developed for its quantification and analysis in pharmaceutical forms. These methods emphasize its importance in quality control and drug formulation processes (Sane, Sapre, & Nayak, 1985); (Nassar et al., 2018).

• Synthesis and Chemical Properties : Research has also been conducted on the synthesis of tetramisole hydrochloride, highlighting its chemical properties and potential for the development of new compounds and drugs. This includes studies on the synthesis process, racemization, and the creation of analogs (Baklien & Leeding, 1968); (He Jian-xun, 2006).

• Immunological and Biological Effects : Some studies have investigated the immunological effects of tetramisole, such as its stimulation of anti-Brucella vaccination in mice. This demonstrates its potential use as an immunostimulant in vaccine development (Renoux & Renoux, 1973).

• Veterinary Applications : Tetramisole hydrochloride has been tested for its efficacy in treating parasitic infections in animals. This includes its use as an anthelmintic agent in goats and sheep, showcasing its significance in veterinary medicine (Kadhim, Jabbir, & Altaif, 1972); (Hart & Curr, 1968).

• Potential in Cancer Research : There is research indicating that tetramisole could augment chemotherapeutically induced remission of murine leukemia, suggesting its potential role in cancer treatment and immunotherapy (Chirigos, Pearson, & Pryor, 1973).

• Biochemical Mechanisms : Studies have also explored the biochemical mechanisms of action of tetramisole, particularly in the context of its anthelmintic properties and effects on various biological systems (van den Bossche & Janssen, 1969).

Mechanism of Action

Target of Action

Tetramisole-d5 hydrochloride is a biological response modifier with anthelmintic activity . It is primarily used to treat hookworm infections . The primary targets of this compound are the ganglions and nervous cells of the worms .

Mode of Action

This compound causes a depolarization of the ganglions and nervous cells of the worms . This interaction results in the paralysis of the worms within 1 to 3 hours after administration . At a low dose, this compound also has a stimulating effect on the immune system of mammals .

Biochemical Pathways

It is known that the compound’s anthelmintic activity results from a maintained depolarization of the muscle cells of the worms .

Pharmacokinetics

A study on the chiral pharmacokinetics of tetramisole stereoisomers showed that dexamisole, one of the isomers, had significantly longer apparent elimination half-lives (702 – 100 h) than levamisole (287 – 477 h) . This suggests that the pharmacokinetics of this compound may be influenced by the ratio of its isomers.

Result of Action

The primary result of this compound’s action is the paralysis and subsequent death or expulsion of the worms . This is due to the compound’s interaction with the ganglions and nervous cells of the worms, which leads to their depolarization .

Safety and Hazards

Tetramisole-d5 hydrochloride is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It should be stored in a well-ventilated place and kept container tightly closed.